Cas no 2227718-68-3 ((3S)-5-(3-fluorophenoxy)-3-hydroxypentanoic acid)
(3S)-5-(3-fluorophenoxy)-3-hydroxypentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3S)-5-(3-fluorophenoxy)-3-hydroxypentanoic acid
- EN300-1780454
- 2227718-68-3
-
- Inchi: 1S/C11H13FO4/c12-8-2-1-3-10(6-8)16-5-4-9(13)7-11(14)15/h1-3,6,9,13H,4-5,7H2,(H,14,15)/t9-/m0/s1
- InChI Key: BILNLWWWSJANJQ-VIFPVBQESA-N
- SMILES: FC1=CC=CC(=C1)OCC[C@@H](CC(=O)O)O
Computed Properties
- Exact Mass: 228.07978705g/mol
- Monoisotopic Mass: 228.07978705g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 66.8Ų
(3S)-5-(3-fluorophenoxy)-3-hydroxypentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1780454-0.05g |
(3S)-5-(3-fluorophenoxy)-3-hydroxypentanoic acid |
2227718-68-3 | 0.05g |
$1500.0 | 2023-09-20 | ||
| Enamine | EN300-1780454-0.1g |
(3S)-5-(3-fluorophenoxy)-3-hydroxypentanoic acid |
2227718-68-3 | 0.1g |
$1572.0 | 2023-09-20 | ||
| Enamine | EN300-1780454-0.25g |
(3S)-5-(3-fluorophenoxy)-3-hydroxypentanoic acid |
2227718-68-3 | 0.25g |
$1642.0 | 2023-09-20 | ||
| Enamine | EN300-1780454-0.5g |
(3S)-5-(3-fluorophenoxy)-3-hydroxypentanoic acid |
2227718-68-3 | 0.5g |
$1714.0 | 2023-09-20 | ||
| Enamine | EN300-1780454-1.0g |
(3S)-5-(3-fluorophenoxy)-3-hydroxypentanoic acid |
2227718-68-3 | 1g |
$1785.0 | 2023-06-02 | ||
| Enamine | EN300-1780454-2.5g |
(3S)-5-(3-fluorophenoxy)-3-hydroxypentanoic acid |
2227718-68-3 | 2.5g |
$3501.0 | 2023-09-20 | ||
| Enamine | EN300-1780454-5.0g |
(3S)-5-(3-fluorophenoxy)-3-hydroxypentanoic acid |
2227718-68-3 | 5g |
$5179.0 | 2023-06-02 | ||
| Enamine | EN300-1780454-10.0g |
(3S)-5-(3-fluorophenoxy)-3-hydroxypentanoic acid |
2227718-68-3 | 10g |
$7681.0 | 2023-06-02 | ||
| Enamine | EN300-1780454-1g |
(3S)-5-(3-fluorophenoxy)-3-hydroxypentanoic acid |
2227718-68-3 | 1g |
$1785.0 | 2023-09-20 | ||
| Enamine | EN300-1780454-5g |
(3S)-5-(3-fluorophenoxy)-3-hydroxypentanoic acid |
2227718-68-3 | 5g |
$5179.0 | 2023-09-20 |
(3S)-5-(3-fluorophenoxy)-3-hydroxypentanoic acid Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
Additional information on (3S)-5-(3-fluorophenoxy)-3-hydroxypentanoic acid
Research Brief on (3S)-5-(3-fluorophenoxy)-3-hydroxypentanoic acid (CAS: 2227718-68-3): Recent Advances and Applications
The compound (3S)-5-(3-fluorophenoxy)-3-hydroxypentanoic acid (CAS: 2227718-68-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral hydroxy acid derivative, characterized by its fluorophenoxy moiety, has demonstrated promising potential in various therapeutic applications, particularly in metabolic disorders and inflammation-related diseases. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, shedding light on its unique biochemical interactions.
A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for (3S)-5-(3-fluorophenoxy)-3-hydroxypentanoic acid, emphasizing its scalability and enantiomeric purity. The researchers employed asymmetric hydrogenation and enzymatic resolution techniques to achieve a yield of over 85% with >99% enantiomeric excess. This advancement addresses previous challenges in large-scale production, making the compound more accessible for preclinical and clinical studies.
Pharmacological investigations have revealed that (3S)-5-(3-fluorophenoxy)-3-hydroxypentanoic acid acts as a potent modulator of peroxisome proliferator-activated receptors (PPARs), particularly PPAR-α and PPAR-γ. In vitro and in vivo studies demonstrated its ability to regulate lipid metabolism and glucose homeostasis, suggesting potential applications in treating metabolic syndrome and type 2 diabetes. Notably, its fluorophenoxy group appears to enhance receptor binding affinity while maintaining favorable pharmacokinetic properties.
Recent preclinical trials have explored the compound's anti-inflammatory effects, with promising results in animal models of rheumatoid arthritis and inflammatory bowel disease. The (3S)-configuration was found to be critical for activity, as the (3R)-enantiomer showed significantly reduced efficacy. Researchers attribute this stereospecificity to the compound's interaction with specific binding pockets in target proteins.
Structural-activity relationship (SAR) studies published in early 2024 have identified key modifications that could further enhance the compound's therapeutic profile. These findings are guiding the development of second-generation analogs with improved potency and selectivity. Additionally, novel formulation strategies, including nanoparticle encapsulation, are being investigated to address the compound's moderate oral bioavailability.
As research progresses, (3S)-5-(3-fluorophenoxy)-3-hydroxypentanoic acid continues to show promise as a multifunctional therapeutic agent. Current efforts are focused on advancing the compound through IND-enabling studies, with particular attention to its safety profile and potential drug-drug interactions. The unique combination of metabolic regulation and anti-inflammatory activity positions this molecule as a potential game-changer in the treatment of complex, multifactorial diseases.
2227718-68-3 ((3S)-5-(3-fluorophenoxy)-3-hydroxypentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)